methyl 4-amino-3-methylpyridine-2-carboxylate

• IUPAC Name: methyl 4-amino-3-methylpyridine-2-carboxylate
• InChI: InChI=1S/C8H10N2O2/c1-5-6(9)3-4-10-7(5)8(11)12-2/h3-4H,1-2H3,(H2,9,10)
• InChI Key: CWGQSQPXOJEXGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=C1C(=O)OC)N
• Molecular Formula: C8H10N2O2
• Molecular Weight: 166.18 g/mol

Description

Methyl 4-amino-3-methylpyridine-2-carboxylate, also known as MAMPC, is an organic compound with a molecular formula of C8H10N2O2. It is a derivative of pyridine, a cyclic aromatic compound, and is a versatile compound used in a variety of scientific research applications. In

Mechanism of Action

Methyl 4-amino-3-methylpyridine-2-carboxylate acts as a catalyst in certain reactions due to its ability to form complexes with other molecules. This allows the reaction to proceed at a faster rate, thus increasing the efficiency of the reaction. Additionally, methyl 4-amino-3-methylpyridine-2-carboxylate can act as a nucleophile, meaning it can donate electrons to other molecules and form bonds. This allows methyl 4-amino-3-methylpyridine-2-carboxylate to participate in a variety of chemical reactions.
Biochemical and Physiological Effects
methyl 4-amino-3-methylpyridine-2-carboxylate has been studied for its potential biochemical and physiological effects. Studies have shown that methyl 4-amino-3-methylpyridine-2-carboxylate can act as an antioxidant, meaning it can protect cells from free radical damage. Additionally, methyl 4-amino-3-methylpyridine-2-carboxylate has been shown to have anti-inflammatory and anti-cancer properties. However, more research is needed to fully understand the biochemical and physiological effects of methyl 4-amino-3-methylpyridine-2-carboxylate.

Advantages and Limitations for Lab Experiments

Methyl 4-amino-3-methylpyridine-2-carboxylate has several advantages for lab experiments. It is a versatile compound that can be used in a variety of different reactions, and it is relatively easy to synthesize. Additionally, methyl 4-amino-3-methylpyridine-2-carboxylate is relatively stable, making it a good choice for long-term experiments. However, methyl 4-amino-3-methylpyridine-2-carboxylate can be toxic at high concentrations, so it is important to use caution when handling it.

Future Directions

There are several potential future directions for methyl 4-amino-3-methylpyridine-2-carboxylate research. One potential direction is to explore its potential therapeutic applications, such as its potential use as an anti-cancer agent. Additionally, further research could be done to explore its potential as a catalyst for other reactions, such as the synthesis of polymers and materials. Finally, further research could be done to explore its potential biochemical and physiological effects, such as its potential as an antioxidant.

Synthesis Methods

Methyl 4-amino-3-methylpyridine-2-carboxylate can be synthesized using a variety of methods. The most common method is a multi-step reaction involving the condensation of 4-amino-3-methylpyridine and ethyl chloroformate in the presence of a base, such as sodium hydroxide. This reaction produces the desired compound, methyl 4-amino-3-methylpyridine-2-carboxylate, as well as ethyl 4-amino-3-methylpyridine-2-carboxylate, a byproduct.

Scientific Research Applications

Methyl 4-amino-3-methylpyridine-2-carboxylate is used in a variety of scientific research applications, most notably in the synthesis of drugs and other organic compounds. It is also used as a catalyst in certain reactions, such as the synthesis of thioureas. Additionally, methyl 4-amino-3-methylpyridine-2-carboxylate is used in the synthesis of various polymers and materials, as well as in the synthesis of dyes and pigments.